Cas no 2248337-37-1 (5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde)

• Product Name: 5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde
• CAS No: 2248337-37-1
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 6363891
• PubChem ID: 137941170
• Update Time: 2025-05-26

5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-6508490
• 2248337-37-1
• 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde
• 5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde

• Inchi： 1S/C8H6BrN3O2/c9-6-2-10-12(3-6)4-8-1-7(5-13)11-14-8/h1-3,5H,4H2
• InChI Key： MWKFVVKDIWXIAN-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1=CC(C=O)=NO1

Computed Properties

• Exact Mass: 254.96434g/mol
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.9Ų

Additional information on 5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde

Research Brief on 5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde (CAS: 2248337-37-1)

The compound 5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde (CAS: 2248337-37-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both a bromopyrazole and an oxazole carbaldehyde moiety in its structure allows for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts.

One of the key advancements in the synthesis of this compound involves the use of efficient and scalable methodologies, such as multi-component reactions and catalytic processes, which have been reported in recent literature. These methods not only improve the yield and purity of the compound but also facilitate its use in high-throughput screening assays for drug discovery.

In terms of biological activity, preliminary studies have demonstrated that 5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde exhibits promising inhibitory effects against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has shown moderate activity against kinases involved in cell proliferation, suggesting its potential as a lead compound for anticancer drug development.

Furthermore, computational modeling and docking studies have provided insights into the binding interactions of this compound with target proteins, aiding in the rational design of more potent derivatives. These in silico approaches, combined with experimental validation, are expected to accelerate the optimization of this scaffold for specific therapeutic applications.

Despite these promising findings, further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of 5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde. Current efforts are focused on evaluating its bioavailability, metabolic stability, and toxicity profiles to assess its suitability for clinical development.

In conclusion, 5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structural attributes and preliminary biological activities warrant continued investigation, with the potential to yield novel therapeutics for a range of diseases. Future studies should prioritize the optimization of its chemical and biological properties to unlock its full therapeutic potential.